N-(2,6-dimethylphenyl)-2-{8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl}acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl]acetamide
• InChI: InChI=1S/C25H22N6O3/c1-15-9-11-18(12-10-15)22-27-24(34-29-22)19-8-5-13-30-23(19)28-31(25(30)33)14-20(32)26-21-16(2)6-4-7-17(21)3/h4-13H,14H2,1-3H3,(H,26,32)
• InChI Key: DKFROTSLJBRDMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CN4C3=NN(C4=O)CC(=O)NC5=C(C=CC=C5C)C
• Molecular Formula: C25H22N6O3
• Molecular Weight: 454.5 g/mol

Description

The compound “N-(2,6-dimethylphenyl)-2-{8-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl}acetamide” is a complex organic molecule. It contains several functional groups and rings, including a 1,2,4-triazole ring, a 1,2,4-oxadiazole ring, and a pyridine ring. These types of compounds are often of interest in medicinal chemistry due to their potential pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound is characterized by several heterocyclic rings, including a 1,2,4-triazole ring, a 1,2,4-oxadiazole ring, and a pyridine ring. These rings are connected in a complex arrangement, with various substituents attached. The exact structure would need to be determined through techniques such as X-ray crystallography.

Scientific Research Applications

Coordination Chemistry and Metal Complexes

The compound’s unique structure, with both mono- and dianionic redox-active ligands, allows it to form interesting metal complexes. For instance, a six-coordinated indium (III) complex was synthesized, bearing this compound as a ligand. The complex showed spin density delocalization between the ligands, as evidenced by its intense, well-resolved ESR spectrum. .

Charge Transfer Chromophores

The design of metal complexes containing both donor and acceptor organic parts coordinated to the metal center is a trend in modern chemistry. These ligand-to-ligand charge-transfer (LL´CT) chromophores find applications in photochemical charge transfer and nonlinear optics. The compound’s tunable structure and absorption profile make it promising for such purposes. .

Future Directions

The future research directions for this compound could involve further exploration of its potential pharmacological activities, given the known medicinal attributes of 1,2,4-triazole compounds. Additionally, more detailed studies could be conducted to fully characterize its physical and chemical properties, and to determine its safety profile.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazole derivatives, have been known to interact with various enzymes and receptors .

Mode of Action

It’s worth noting that triazole derivatives can interact with biological receptors through hydrogen-bonding and dipole interactions .

Biochemical Pathways

Similar compounds have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been conducted on similar compounds .

Result of Action

Similar compounds have shown a wide range of biological and pharmacological activities .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by various factors, including the presence of other compounds, ph, temperature, and the specific characteristics of the biological system in which they are acting .